![molecular formula C19H19N5O2S B2685842 N-(pyridin-2-ylmethyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide CAS No. 921466-33-3](/img/structure/B2685842.png)
N-(pyridin-2-ylmethyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(pyridin-2-ylmethyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide, also known as PTU, is a chemical compound that has been extensively studied for its potential applications in the field of scientific research. PTU belongs to the class of compounds known as thiazoles, which are known for their diverse biological activities.
Scientific Research Applications
Structure-Activity Relationships
- Phosphoinositide 3-Kinase (PI3K)/mammalian Target of Rapamycin (mTOR) Dual Inhibitors : The study by Stec et al. (2011) explored the structure-activity relationships of similar compounds, highlighting their potency and efficacy as inhibitors of PI3Kα and mTOR in vitro and in vivo. This research is pivotal for understanding the metabolic stability of these compounds (Stec et al., 2011).
Synthesis and Antiproliferative Activity
- Pyridine Linked Thiazole Hybrids : Alqahtani and Bayazeed (2020) synthesized new pyridine linked thiazole hybrids, demonstrating their promising anticancer activity against various cancer cell lines, including liver and breast carcinoma (Alqahtani & Bayazeed, 2020).
Synthesis, Crystal Structure, and Properties
- Derivatives of Imidazo[1,2-a]pyridine : Chen et al. (2021) focused on the synthesis and crystal structure of a related compound, highlighting its significant role in the chemical fields and as a core fragment of various drug molecules. This study provides insights into the molecular structure and vibrational properties (Chen et al., 2021).
Biological Activities and Molecular Docking
- N-(6-Arylbenzo[d]thiazole-2-acetamide Derivatives : Gull et al. (2016) evaluated the biological activities of similar compounds, notably their significant activity for urease inhibition. Molecular docking studies were performed to understand this mechanism (Gull et al., 2016).
Antitumor Activity
Evaluation of Antitumor Activity : Chena et al. (2022) synthesized and evaluated the antitumor activity of N-(8-(3-ureidophenyl)imidazo[1,2-a]pyridin-6-yl)acetamide derivatives against various cancer cells, revealing their potential for further study in antitumor properties (Chena et al., 2022).
Insecticidal Activities : A study by Bing-se (2013) on N-(thieno[2,3-b]pyridin-3-yl)acetamide compounds demonstrated their potential antifungal insecticidal activities (Bing-se, 2013).
Properties
IUPAC Name |
2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(pyridin-2-ylmethyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N5O2S/c1-13-5-4-7-14(9-13)22-18(26)24-19-23-16(12-27-19)10-17(25)21-11-15-6-2-3-8-20-15/h2-9,12H,10-11H2,1H3,(H,21,25)(H2,22,23,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CARFYBZIXBALTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)NC2=NC(=CS2)CC(=O)NCC3=CC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.